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Compound of Interest

Compound Name: N-Propionyl-d5-glycine

Cat. No.: B15142313

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of N-Propionyl-d5-glycine, including operational and disposal plans. By offering
procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building deep trust by providing value beyond the product
itself.

N-Propionyl-d5-glycine is a deuterated form of N-Propionyl-glycine. While a specific Safety
Data Sheet (SDS) for N-Propionyl-d5-glycine is not readily available, data from structurally
similar compounds, such as Glycine-d5 and Propionyl glycine, indicate that it should be
handled with care. Potential hazards include skin, eye, and respiratory irritation, and it may be
harmful if swallowed, in contact with skin, or inhaled. Therefore, adherence to strict safety
protocols is crucial.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
N-Propionyl-d5-glycine. This is based on general laboratory safety standards and information
derived from similar chemical compounds.[1][2]
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PPE Category

Item

Specifications and Use

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
handling. Provides protection
against incidental contact.[1]
For prolonged or direct
contact, consider double-
gloving or using thicker,

chemical-resistant gloves.

Eye and Face Protection

Safety Glasses with Side
Shields

Minimum requirement for eye

protection.[1]

Recommended when there is

Safety Goggles )
a risk of splashes or aerosols.
Should be worn in addition to
safety glasses or goggles
Face Shield when handling larger

quantities or when there is a

significant splash hazard.[2]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and clothing

from potential contamination.

[2]

Foot Protection

Closed-toe Shoes

Required in all laboratory
settings to protect against

spills and falling objects.[2][3]

All handling of N-Propionyl-d5-
glycine powder should be

conducted in a certified

Respiratory Protection Fume Hood )
chemical fume hood to
minimize inhalation exposure.
[4]
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Operational Plan for Handling N-Propionyl-d5-
glycine

A systematic approach to handling N-Propionyl-d5-glycine from receipt to disposal is critical
for ensuring safety and maintaining the integrity of the compound.

Experimental Workflow
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Caption: Workflow for Safe Handling of N-Propionyl-d5-glycine
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Step-by-Step Guidance:

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage.

» Donning PPE: Before handling, put on all required personal protective equipment as outlined
in the table above.

o Work Area Preparation: Ensure that all work with solid N-Propionyl-d5-glycine is conducted
within a certified chemical fume hood.[4] Prepare the workspace by covering the surface with
absorbent, disposable bench paper.

» Weighing and Aliquoting: Carefully weigh the required amount of the compound. Use
appropriate tools (e.g., spatulas, weighing paper) to minimize the generation of dust.

 Dissolution: If the experimental protocol requires the compound to be in solution, add the
solvent slowly and carefully to the solid to avoid splashing.

o Experimental Use: Conduct the experiment following the established laboratory protocol.

o Decontamination: After use, decontaminate all surfaces and equipment that may have come
into contact with the compound using an appropriate cleaning agent (e.g., 70% ethanol),
followed by water.

» Waste Disposal: Dispose of all contaminated materials, including gloves, bench paper, and
empty containers, in a designated hazardous waste container in accordance with institutional
and local regulations.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (e.g., gloves
first, then face shield or goggles, then lab coat).

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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